Isopropyl benzenesulfonate

Description

Isopropyl benzenesulfonate, also known as propan-2-yl benzenesulfonate, is an organosulfur compound with the molecular formula $C_9H_{12}O_3S$ . It is a benzenesulfonic acid ester . Isopropyl benzenesulfonate appears as a colorless to pale yellow liquid at room temperature and is soluble in chloroform and ethyl acetate . It has a boiling point of 155 °C at a pressure of 7 Torr and a density of 1.145 g/cm3 . Isopropyl benzenesulfonate is also known by several synonyms, including Isopropyl Besylate, Benzenesulfonic Acid Isopropyl Ester, and Benzenesulfonic Acid 1-Methylethyl Ester .

This compound is used as an impurity reference material and a pharmaceutical reference standard . Isopropyl benzenesulfonate is identified as a potential genotoxic impurity in drug substances . Salts of benzenesulfonic acid, such as sodium benzenesulfonate and monoethanolamine benzenesulfonate, are used as surfactants in laundry detergents . Furthermore, several pharmaceutical drugs are prepared as benzenesulfonate salts, known as besilates or besylates .

Long-chain alkyl benzene sulfonates, which are structurally similar to isopropyl benzenesulfonate, are used in various industrial and domestic products, such as coatings, paints, textiles, and biocidal products . These compounds, including linear alkylbenzenesulfonates (LAS) and branched alkylbenzenesulfonates, may cause local effects such as skin and eye irritation . Benzenesulfonic acid, the base compound for isopropyl benzenesulfonate, is prepared by the sulfonation of benzene using concentrated sulfuric acid and is a strong acid that is soluble in water and ethanol .

• CAS No.: 6214-18-2
• Product Name: Isopropyl benzenesulfonate
• Molecular Formula: C9H12O3S
• Molecular Weight: 200.26 g/mol
• IUPAC Name: propan-2-yl benzenesulfonate
• Standard InChI: InChI=1S/C9H12O3S/c1-8(2)12-13(10,11)9-6-4-3-5-7-9/h3-8H,1-2H3
• Standard InChIKey: YQZZXXKFKTWDPY-UHFFFAOYSA-N
• SMILES: CC(C)OS(=O)(=O)C1=CC=CC=C1
• Canonical SMILES: CC(C)OS(=O)(=O)C1=CC=CC=C1
• Appearance: Clear Colourless Oil
• Purity: > 95%
• Synonyms: Benzenesulfonic Acid Isopropyl Ester; Benzenesulfonic Acid 1-Methylethyl Ester; Isopropyl Besylate
• PubChem Compound: 12441430
• Last Modified: Aug 15 2023